Cas no 1177360-01-8 (3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride)

• Product Name: 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride
• CAS No: 1177360-01-8
• MF: C₈H₁₃Cl₃N₄
• MW: 271.57461810112
• MDL: MFCD09863358
• CID: 4575276
• Update Time: 2025-05-23

3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride

• MDL： MFCD09863358
• Inchi： 1S/C8H11ClN4.2ClH/c9-7-1-2-8(12-11-7)13-5-3-10-4-6-13;;/h1-2,10H,3-6H2;2*1H
• InChI Key： WXSMUDUTYCDGDM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(N2CCNCC2)C=C1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride

3-Chloro-6-(piperazin-1-yl)pyridazine Dihydrochloride: A Comprehensive Overview

3-Chloro-6-(piperazin-1-yl)pyridazine dihydrochloride (CAS No. 1177360-01-8) is a compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis: 3-Chloro-6-(piperazin-1-yl)pyridazine dihydrochloride is a small molecule with a molecular formula of C₉H₁₂ClN₅·2HCl. The compound features a pyridazine core substituted with a chloro group at the 3-position and a piperazine ring at the 6-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. Synthesis of this compound typically involves multi-step reactions, including the formation of the pyridazine core, substitution with the chloro group, and subsequent coupling with piperazine.

Pharmacological Properties: 3-Chloro-6-(piperazin-1-yl)pyridazine dihydrochloride exhibits a range of pharmacological activities that make it an attractive candidate for drug development. One of its key properties is its ability to modulate neurotransmitter systems, particularly through interactions with serotonin and dopamine receptors. Recent studies have shown that this compound can act as a serotonin reuptake inhibitor (SRI) and a dopamine D₂ receptor antagonist, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia.

Clinical Applications and Research: The therapeutic potential of 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride has been explored in several preclinical and early clinical studies. In animal models, the compound has demonstrated significant antidepressant-like effects, as measured by behavioral tests such as the forced swim test and tail suspension test. Additionally, it has shown promise in reducing symptoms of anxiety and improving cognitive function in rodent models of cognitive impairment.

In human clinical trials, preliminary data suggest that 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride is well-tolerated and exhibits a favorable safety profile. Phase I trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound, while Phase II trials are currently underway to evaluate its efficacy in treating major depressive disorder (MDD) and other psychiatric conditions.

Mechanism of Action: The mechanism of action of 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride is multifaceted. It primarily acts by modulating serotonin and dopamine neurotransmission. As an SRI, it increases serotonin levels in the synaptic cleft by blocking its reuptake into presynaptic neurons. This action can enhance serotonergic signaling, which is often impaired in mood disorders. Additionally, its D₂ receptor antagonism can help normalize dopaminergic signaling, which is dysregulated in conditions like schizophrenia.

Safety and Toxicology: Safety assessments of 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride have been conducted to ensure its suitability for clinical use. Preclinical toxicology studies have shown that the compound has low toxicity at therapeutic doses. Common side effects observed in clinical trials include mild gastrointestinal symptoms such as nausea and dizziness, which are generally well-managed with dose adjustments or supportive care.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 3-chloro-6-(piperazin-1-yl)pyridazine dihydrochloride holds great promise for advancing our understanding of neurotransmitter modulation and developing new treatments for psychiatric disorders. Future studies will focus on optimizing dosing regimens, exploring combination therapies, and investigating long-term safety profiles. As more data become available from ongoing clinical trials, the therapeutic potential of this compound will continue to be elucidated.